Cas no 111479-08-4 (Propanoic acid, 2-(4-methoxyphenoxy)-, ethyl ester)

• Product Name: Propanoic acid, 2-(4-methoxyphenoxy)-, ethyl ester
• CAS No: 111479-08-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1203227
• PubChem ID: 20188937
• Update Time: 2025-04-20

Propanoic acid, 2-(4-methoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-methoxyphenoxy)-, ethyl ester
• ethyl 2-(4-methoxyphenoxy)propanoate
• 2-(4-Methoxyphenoxy)-propionic Acid Ethyl Ester
• ethyl D-2-[4-methoxyphenoxy]propionate
• ZGFMBUHREWMBOI-UHFFFAOYSA-N
• Ethyl2-(4-methoxyphenoxy)propanoate
• SCHEMBL5112826
• AKOS009165913
• 111479-08-4
• DTXSID80603351

• MDL： MFCD16041984
• Inchi： 1S/C12H16O4/c1-4-15-12(13)9(2)16-11-7-5-10(14-3)6-8-11/h5-9H,4H2,1-3H3
• InChI Key： ZGFMBUHREWMBOI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.02560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters